Cas no 5633-61-4 (Benzene, 2,4-dimethoxy-1-(methylthio)-)

• Product Name: Benzene, 2,4-dimethoxy-1-(methylthio)-
• CAS No: 5633-61-4
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD11617799
• CID: 1602259
• PubChem ID: 12374068
• Update Time: 2025-04-21

Benzene, 2,4-dimethoxy-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dimethoxy-1-(methylthio)-
• 2,4-dimethoxy-1-methylsulfanylbenzene
• DTXSID20494982
• SCHEMBL3511278
• 2,4-Dimethoxy-1-(methylsulfanyl)benzene
• 5633-61-4
• AKOS006316930
• (2,4-Dimethoxyphenyl)(methyl)sulfane
• 2,4-DIMETHOXYPHENYL METHYL SULFIDE

• MDL： MFCD11617799
• Inchi： 1S/C9H12O2S/c1-10-7-4-5-9(12-3)8(6-7)11-2/h4-6H,1-3H3
• InChI Key： PYVGVVWIPCWPEB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 18.46